Cas no 1519148-74-3 (3-(1H-1,2,4-triazol-1-yl)propane-1-thiol)

3-(1H-1,2,4-triazol-1-yl)propane-1-thiol is a versatile compound characterized by its unique triazole and thiol functionalities. Its modular structure facilitates various chemical transformations, making it a valuable intermediate in organic synthesis. The compound exhibits excellent stability, broad reactivity, and compatibility with diverse reaction conditions, making it ideal for synthesizing complex molecules in pharmaceuticals, agrochemicals, and materials science.
3-(1H-1,2,4-triazol-1-yl)propane-1-thiol structure
1519148-74-3 structure
Product Name:3-(1H-1,2,4-triazol-1-yl)propane-1-thiol
CAS No:1519148-74-3
MF:C5H9N3S
MW:143.210058927536
CID:6397592
PubChem ID:80013595
Update Time:2025-07-20

3-(1H-1,2,4-triazol-1-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol
    • AKOS018573579
    • 1519148-74-3
    • EN300-1243763
    • Inchi: 1S/C5H9N3S/c9-3-1-2-8-5-6-4-7-8/h4-5,9H,1-3H2
    • InChI Key: ZTYQUIXZXQERFX-UHFFFAOYSA-N
    • SMILES: SCCCN1C=NC=N1

Computed Properties

  • Exact Mass: 143.05171847g/mol
  • Monoisotopic Mass: 143.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 31.7Ų

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Additional information on 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol

Introduction to 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol (CAS No. 1519148-74-3)

3-(1H-1,2,4-triazol-1-yl)propane-1-thiol is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1519148-74-3, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of a triazole moiety and a thiol group in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and material science.

The triazole ring is a heterocyclic aromatic compound known for its stability and versatility in forming coordination complexes with metals. This feature is particularly relevant in the development of metal-based therapeutics, where triazole derivatives often serve as ligands or pharmacophores. In contrast, the thiol group (-SH) is renowned for its nucleophilic character, enabling various chemical transformations such as disulfide bond formation, which is crucial in protein engineering and bioconjugation techniques.

Recent advancements in pharmaceutical research have highlighted the importance of 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol as a building block for novel drug candidates. Its ability to interact with biological targets through multiple binding sites makes it an attractive candidate for designing small-molecule inhibitors. For instance, studies have demonstrated its potential in modulating enzyme activity by leveraging both the triazole and thiol functionalities to enhance binding affinity and selectivity.

The synthesis of 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The introduction of the triazole ring typically occurs via the Hantzsch reaction or via metal-catalyzed cross-coupling reactions such as Suzuki or Heck couplings. These synthetic strategies ensure high yields and purity, which are essential for downstream applications in pharmaceutical development.

In the context of medicinal chemistry, the thiol group of this compound plays a pivotal role in its bioactivity. Thiols are known to participate in redox signaling pathways and can act as scavengers of reactive oxygen species (ROS), which are implicated in various pathological conditions. Therefore, derivatives of 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol may exhibit therapeutic potential in oxidative stress-related diseases.

Moreover, the structural motif of this compound has been explored in the development of antimicrobial agents. The combination of a triazole scaffold and a thiol group can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results when this compound is tested against multidrug-resistant bacterial strains, suggesting its utility in combating emerging infectious diseases.

The role of computational chemistry has also been instrumental in understanding the interactions between 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol and biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

From an industrial perspective, the scalability of synthesizing 3-(1H-1,2,4-triazol-1-yl)propane-1-thiol is an important consideration for its commercial viability. Process optimization techniques have been employed to enhance reaction efficiency and reduce costs without compromising quality. Continuous flow chemistry has emerged as a promising approach for large-scale production due to its ability to provide better control over reaction conditions.

The environmental impact of chemical synthesis is another critical factor that has influenced the development methodologies for this compound. Green chemistry principles have been integrated into synthetic routes to minimize waste generation and reduce hazardous byproducts. For instance, solvent-free reactions or the use of biodegradable solvents have been explored to align with sustainable practices.

In conclusion,3-(1H-1,2,4-triazol-1-yl)propane-1-thiol (CAS No. 1519148-74-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,3-(1H-1,2,4-triazol)-yl)propane-l-thiol will undoubtedly remain at the forefront of scientific exploration.

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